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Get Quote

Executive Summary
2-{[(4-Methoxybutyl)amino]methyl}phenol is a specialized organic building block belonging

to the class of N-substituted salicylamines (reduced Schiff bases). Structurally, it features a

phenolic hydroxyl group, a secondary benzylic amine, and a pendant ether moiety.

This unique architecture imparts tridentate [O, N, O] donor capabilities, making it a high-value

scaffold in two primary domains:

Organometallic Catalysis: As a "hemilabile" ligand precursor for Group 4 (Ti, Zr) and Group

12 (Zn) metals, often utilized in ring-opening polymerization (ROP) or asymmetric catalysis.

Medicinal Chemistry: As a lipophilic, metabolically stable pharmacophore found in CNS-

active agents, where the methoxybutyl chain improves blood-brain barrier (BBB) permeability

compared to polar alkyl chains.

This guide provides a validated protocol for its synthesis via reductive amination and details its

application in generating metal complexes.
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Chemical Profile & Mechanism[1]
Property Specification

IUPAC Name 2-(((4-methoxybutyl)amino)methyl)phenol

Molecular Formula C₁₂H₁₉NO₂

Molecular Weight 209.29 g/mol

Key Functional Groups
Phenol (Acidic), Secondary Amine (Basic), Ether

(Neutral/Donor)

pKa (Calculated) ~9.8 (Phenol), ~8.5 (Amine)

Solubility
Soluble in MeOH, EtOH, CH₂Cl₂, DMSO;

Sparingly soluble in H₂O

Mechanistic Insight: The "Hemilabile" Effect
In coordination chemistry, the ether oxygen in the 4-methoxybutyl tail acts as a hemilabile

donor. It weakly coordinates to a metal center, stabilizing the complex during storage. However,

during a catalytic cycle, this weak bond breaks (dissociates) to open a vacant coordination site

for the substrate, enhancing catalytic turnover rates without compromising overall complex

stability.

Validated Synthesis Protocol
Reaction Type: Reductive Amination (Indirect) Scale: 10 mmol (Adaptable to gram-scale)

Reagents
Salicylaldehyde (2-Hydroxybenzaldehyde): 1.22 g (10.0 mmol)

4-Methoxybutylamine: 1.03 g (10.0 mmol)

Sodium Borohydride (NaBH₄): 0.57 g (15.0 mmol)

Solvent: Methanol (anhydrous preferred), 30 mL

Workup: Dichloromethane (DCM), Brine, Sodium Sulfate (Na₂SO₄)
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Step-by-Step Methodology
Phase 1: Imine Formation (Condensation)

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a drying tube (CaCl₂).

Addition: Dissolve Salicylaldehyde (1.0 eq) in 20 mL Methanol.

Reaction: Add 4-Methoxybutylamine (1.0 eq) dropwise over 5 minutes.

Observation: The solution will turn bright yellow immediately, indicating the formation of

the Schiff base (imine).

Equilibration: Stir at Room Temperature (RT) for 2 hours.

Scientist's Note: Isolation of the imine is usually unnecessary. Proceeding to in situ

reduction minimizes hydrolysis risks.

Phase 2: Reduction
Cooling: Cool the yellow solution to 0°C using an ice bath.

Reduction: Add NaBH₄ (1.5 eq) in small portions over 15 minutes.

Caution: Vigorous gas evolution (H₂) will occur. Ensure adequate venting.

Completion: Allow the reaction to warm to RT and stir for 4 hours. The yellow color should

fade to colorless or pale yellow.

Phase 3: Workup & Purification
Quench: Carefully add 5 mL water to quench excess borohydride.

Extraction: Remove Methanol under reduced pressure (rotary evaporator). Dissolve the

residue in 30 mL DCM and wash with water (2 x 15 mL) and brine (1 x 15 mL).

Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Purification: If necessary, purify via flash column chromatography (Silica gel; Eluent: 5%

MeOH in DCM).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13286183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Checkpoints (Quality Control)
¹H NMR (CDCl₃, 400 MHz):

δ 3.98 ppm (s, 2H): Benzylic -CH₂-N (Diagnostic peak). If this is a doublet or absent,

reduction failed.

δ 6.8–7.2 ppm (m, 4H): Aromatic protons.

δ 3.30 ppm (s, 3H): Methoxy -OCH₃.

IR Spectroscopy: Disappearance of the C=N imine stretch (~1630 cm⁻¹) and appearance of

N-H stretch (~3300 cm⁻¹).

Application Workflows
Workflow A: Synthesis of Titanium(IV) Catalysts
(Polymerization)
This ligand is ideal for creating post-metallocene catalysts for olefin polymerization.

Deprotonation: Dissolve the ligand (1 eq) in dry Toluene. Add n-BuLi (1 eq) at -78°C to

deprotonate the phenol.

Complexation: Add TiCl₄(THF)₂ or Ti(OiPr)₄ (0.5 eq for bis-ligand complex).

Heating: Reflux for 12 hours.

Outcome: Formation of a chemically robust Ti-O (phenoxide) bond with N-donor

coordination.

Workflow B: Reductive Alkylation (Drug Discovery)
To generate tertiary amine libraries for SAR (Structure-Activity Relationship) studies:

Reactant: 2-{[(4-Methoxybutyl)amino]methyl}phenol (Secondary amine).

Reagent: Target Aldehyde (R-CHO) + NaBH(OAc)₃ (Sodium triacetoxyborohydride).
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Condition: DCM, RT, 12h.

Result: Tertiary amine with increased steric bulk and tunable lipophilicity.

Visualized Pathways
Diagram 1: Synthesis & Mechanism
This diagram illustrates the reductive amination pathway and the critical transition from the

planar imine to the flexible amine.
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Caption: The conversion of Salicylaldehyde to the target amine via an imine intermediate using

Sodium Borohydride.

Diagram 2: Hemilabile Ligand Coordination
This diagram demonstrates how the molecule coordinates to a generic Metal center (M),

highlighting the "On/Off" switching of the ether arm.
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Caption: The hemilabile mechanism where the methoxy ether arm dissociates to allow

substrate binding during catalysis.

Safety & Handling (SDS Summary)
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Phenol Warning: The phenolic moiety can cause chemical burns. Wear nitrile gloves and

safety goggles.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8°C. Amine groups are

sensitive to CO₂ (carbamate formation) over long periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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